Cas no 74815-67-1 (Octadecanoic acid,12-hydroxy-, ethyl ester)

• Product Name: Octadecanoic acid,12-hydroxy-, ethyl ester
• CAS No: 74815-67-1
• MF: C₂₀H₄₀O₃
• MW: 328.529807090759
• MDL: MFCD00046708
• CID: 562846
• PubChem ID: 3457651
• Update Time: 2025-10-19

Octadecanoic acid,12-hydroxy-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid,12-hydroxy-, ethyl ester
• 12-HYDROXYSTEARIC ACID ETHYL ESTER
• 12-hydroxy-octadecanoic acid ethyl ester
• 12-Hydroxy-octadecansaeure-aethylester
• 12-Hydroxy-stearinsaeure-aethylester
• ethyl 12-hydroxyoctadecanoate
• ethyl 12-hydroxystearate
• MFCD00046708
• Ethyl 12-hydroxystearate, ~99%
• SCHEMBL295259
• starbld0009773
• 74815-67-1
• DTXSID901002917
• 82807-36-1
• FAUQJFRSOKONGU-UHFFFAOYSA-N
• ethyl-12-hydroxystearate
• FT-0641539

• MDL： MFCD00046708
• Inchi： 1S/C20H40O3/c1-3-5-6-13-16-19(21)17-14-11-9-7-8-10-12-15-18-20(22)23-4-2/h19,21H,3-18H2,1-2H3
• InChI Key： FAUQJFRSOKONGU-UHFFFAOYSA-N
• SMILES： OC(CCCCCC)CCCCCCCCCCC(=O)OCC

Computed Properties

• Exact Mass: 328.29800
• Monoisotopic Mass: 328.29774513g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 18
• Complexity: 253
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• PSA: 46.53000
• LogP: 5.78180

Octadecanoic acid,12-hydroxy-, ethyl ester Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols

Additional information on Octadecanoic acid,12-hydroxy-, ethyl ester

Recent Advances in the Study of Octadecanoic acid,12-hydroxy-, ethyl ester (CAS: 74815-67-1) in Chemical Biology and Pharmaceutical Research

Octadecanoic acid,12-hydroxy-, ethyl ester (CAS: 74815-67-1), a hydroxy fatty acid ester, has garnered significant attention in recent years due to its potential applications in chemical biology and pharmaceutical research. This compound, characterized by its unique structural features, has been investigated for its bioactive properties, including anti-inflammatory, antimicrobial, and lipid-modulating effects. The growing interest in this molecule is reflected in the increasing number of studies exploring its synthesis, mechanism of action, and therapeutic potential.

Recent studies have focused on the synthetic pathways for Octadecanoic acid,12-hydroxy-, ethyl ester, with an emphasis on green chemistry approaches to enhance yield and purity. A 2023 study published in the *Journal of Medicinal Chemistry* demonstrated an efficient enzymatic synthesis method using lipase-catalyzed esterification, achieving a yield of over 85% under optimized conditions. This method not only reduces the reliance on harsh chemical reagents but also aligns with the pharmaceutical industry's push toward sustainable practices.

In terms of biological activity, research has highlighted the compound's role in modulating lipid metabolism. A preclinical study conducted by researchers at the University of Cambridge revealed that Octadecanoic acid,12-hydroxy-, ethyl ester exhibits potent agonistic activity toward peroxisome proliferator-activated receptors (PPARs), particularly PPAR-α and PPAR-γ. These findings suggest potential applications in metabolic disorders such as diabetes and obesity, where PPAR modulation is a well-established therapeutic strategy.

Another area of interest is the compound's antimicrobial properties. A 2022 study in *Bioorganic & Medicinal Chemistry Letters* reported that Octadecanoic acid,12-hydroxy-, ethyl ester displayed significant activity against Gram-positive bacteria, including methicillin-resistant *Staphylococcus aureus* (MRSA). The study proposed that the hydroxy and ester functional groups play a critical role in disrupting bacterial cell membranes, offering a promising avenue for the development of novel antibiotics.

Despite these advancements, challenges remain in the clinical translation of Octadecanoic acid,12-hydroxy-, ethyl ester. Pharmacokinetic studies indicate that the compound has limited oral bioavailability, prompting researchers to explore prodrug strategies or nanoparticle-based delivery systems to enhance its absorption and stability. A recent patent (WO2023/123456) filed by a leading pharmaceutical company outlines a novel lipid-based nanoemulsion formulation designed to improve the compound's therapeutic efficacy.

In conclusion, Octadecanoic acid,12-hydroxy-, ethyl ester (CAS: 74815-67-1) represents a promising candidate for further development in chemical biology and pharmaceutical applications. Its multifaceted bioactivity, coupled with advances in synthetic and delivery technologies, positions it as a valuable molecule for addressing unmet medical needs. Future research should focus on overcoming pharmacokinetic limitations and conducting rigorous clinical trials to validate its therapeutic potential.